Ethyl 2-benzyl-4-methylpyrimidine-5-carboxylate

• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol
• IUPAC Name: ethyl 2-benzyl-4-methylpyrimidine-5-carboxylate
• InChI: InChI=1S/C15H16N2O2/c1-3-19-15(18)13-10-16-14(17-11(13)2)9-12-7-5-4-6-8-12/h4-8,10H,3,9H2,1-2H3
• InChI Key: AZRYRSZFWASOSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1C)CC2=CC=CC=C2

Description

Ethyl 2-benzyl-4-methylpyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C15H16N2O2 and its molecular weight is 256.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 100 ml of N,N-dimethylformamide, 17.1 g (100 mmol) of 2-phenylacetoamidine hydrochloric acid salt, synthesized in accordance with a method described in “Tetrahedron”, page 887 (1984), 18.6 g (100 mmol) of ethyl 2-acetyl-3-ethoxyacrylate and 9.0 g (110 mmol) of sodium acetate were suspended, followed by stirring at 100° C. for 3 hours. The reaction liquid was cooled and then poured into ice water, and extracting with diethyl ether. The organic layer was washed with water and a saturated saline solution in this order, followed by drying over anhydrous magnesium sulfate and concentrating under reduced pressure to obtain 22.8 g (yield: 89%) of ethyl 2-benzyl-4-methylpyrimidine-5-carboxylate.